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Compound of Interest

Compound Name: Methyl 2-(3-bromophenyl)acetate

Cat. No.: B147211 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 2-(3-
bromophenyl)acetate, a key reagent in organic synthesis and pharmaceutical research. This

document outlines its chemical and physical properties, a detailed experimental protocol for its

synthesis, and its application in the development of nonsteroidal anti-inflammatory drugs

(NSAIDs).

Compound Identification and Properties
Methyl 2-(3-bromophenyl)acetate is an aromatic carboxylic acid derivative.[1] Its structure

features a bromine atom at the meta-position of the phenyl ring, making it a valuable

intermediate for cross-coupling reactions in the synthesis of more complex molecules.[1][2]

Table 1: Chemical and Physical Properties
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Property Value Source

CAS Number 150529-73-0 [2][3][4][5][6][7]

Molecular Formula C₉H₉BrO₂ [2][4][6][7]

Molecular Weight 229.07 g/mol [2][4][7]

IUPAC Name
methyl 2-(3-

bromophenyl)acetate
[3][7]

Synonyms

(3-Bromophenyl)acetic acid

methyl ester, Methyl 3-

bromobenzeneacetate, Methyl

3-bromophenylacetate, Methyl

m-bromophenylacetate

[4][5][6]

Physical Form Liquid [3]

Purity ≥95% - 98% [3][4]

Storage Temperature Room Temperature [3]

SMILES COC(=O)CC1=CC(=CC=C1)Br [2][4]

InChI Key
ULSSGHADTSRELG-

UHFFFAOYSA-N
[3]

Synthesis Protocol
A common and efficient method for the synthesis of Methyl 2-(3-bromophenyl)acetate
involves the esterification of 3-Bromophenylacetic acid with methyl iodide.[8]

Experimental Protocol: Esterification of 3-Bromophenylacetic Acid[8]

Reactants and Reagents:

3-Bromophenylacetic acid (1.0 eq)

Dried Potassium Carbonate (K₂CO₃) (3.0 eq)

Methyl iodide (3.0 eq)
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Acetone (solvent)

Celite for filtration

Petroleum Ether (PE) and Ethyl Acetate (EtOAc) for chromatography

Procedure:

Under inert atmospheric conditions, dissolve 3-Bromophenylacetic acid and dried K₂CO₃

in acetone.

Add methyl iodide dropwise to the solution.

Stir the reaction mixture for 67 hours at 30°C.

After the reaction is complete, cool the mixture to room temperature.

Filter the suspension through Celite to remove solid residues.

Remove the solvent from the filtrate in vacuo.

Purify the crude product using silica gel chromatography with a solvent system of

Petroleum Ether:Ethyl Acetate (4:1).

Evaporate the solvent from the purified fractions to yield Methyl 2-(3-
bromophenyl)acetate as a colorless oil.

Characterization Data:

¹H-NMR (400 MHz, CDCl₃): δ = 7.44 (d, J = 1.5 Hz, 1H), 7.41 (dt, J = 6.5, 2.2 Hz, 1H),

7.23–7.17 (m, 2H), 3.71 (s, 3H), 3.60 ppm (s, 2H)[8]

¹³C-NMR (100 MHz, CDCl₃): δ (ppm) = 171.4, 136.1, 132.4, 130.3, 130.1, 128.0, 122.6,

52.2, 40.7[8]
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Synthesis Workflow of Methyl 2-(3-bromophenyl)acetate

Reactants:
3-Bromophenylacetic acid

Dried K2CO3
Methyl iodide

Acetone

Reaction Conditions:
Inert atmosphere
30°C, 67 hours

Mixing and Reaction

Workup:
Cool to room temperature

Filter with Celite
Remove solvent in vacuo

Post-reaction processing

Purification:
Silica gel chromatography

(PE:EtOAc / 4:1)

Crude product

Final Product:
Methyl 2-(3-bromophenyl)acetate

(Colorless oil)

Purified product

Click to download full resolution via product page

Synthesis Workflow

Applications in Drug Development
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Methyl 2-(3-bromophenyl)acetate serves as a crucial building block in the synthesis of

various pharmaceutical compounds. A notable application is its use as a reagent in the

synthesis of the methyl ester derivative of (R)-Flurbiprofen.[5] (R)-Flurbiprofen is a nonsteroidal

anti-inflammatory drug (NSAID) that has also been investigated for its potential in treating

Alzheimer's Disease.[5]

The synthesis of the (R)-Flurbiprofen derivative highlights the utility of Methyl 2-(3-
bromophenyl)acetate in constructing complex molecular architectures through reactions that

typically involve the bromine substituent, such as cross-coupling reactions.[2]

Application in (R)-Flurbiprofen Derivative Synthesis

Starting Materials

Chemical Transformation

Product

Methyl 2-(3-bromophenyl)acetate

Cross-Coupling Reaction
(e.g., Suzuki, Heck)

Other Reagents
(e.g., boronic acids for Suzuki coupling)

(R)-Flurbiprofen Methyl Ester Derivative

Formation of biphenyl structure

Click to download full resolution via product page

Role in NSAID Derivative Synthesis

Safety Information
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Methyl 2-(3-bromophenyl)acetate is associated with certain hazards and requires careful

handling in a laboratory setting.

Table 2: GHS Hazard Statements

Hazard Code Description Source

H302 Harmful if swallowed [3]

H315 Causes skin irritation [3][7]

H319 Causes serious eye irritation [3][7]

H332 Harmful if inhaled [3]

H335 May cause respiratory irritation [3]

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn when handling this compound. Work should be conducted in a well-

ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS)

provided by the supplier.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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